Cas no 2228625-17-8 (methyl 3-hydroxy-3-(1-methylpiperidin-4-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(1-methylpiperidin-4-yl)propanoate
• CAS No: 2228625-17-8
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6571355
• PubChem ID: 165708311
• Update Time: 2025-10-21

methyl 3-hydroxy-3-(1-methylpiperidin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(1-methylpiperidin-4-yl)propanoate
• EN300-1999257
• 2228625-17-8

• Inchi： 1S/C10H19NO3/c1-11-5-3-8(4-6-11)9(12)7-10(13)14-2/h8-9,12H,3-7H2,1-2H3
• InChI Key： SOGGRSSJRKVXNU-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1CCN(C)CC1

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.8Ų

Additional information on methyl 3-hydroxy-3-(1-methylpiperidin-4-yl)propanoate

Methyl 3-Hydroxy-3-(1-Methylpiperidin-4-yl)Propanoate: A Comprehensive Overview

Methyl 3-hydroxy-3-(1-methylpiperidin-4-yl)propanoate, with the CAS number 2228625-17-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as methyl 3-hydroxy..., has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of methyl 3-hydroxy... comprises a piperidine ring substituted with a methyl group at the 1-position and a hydroxyl group at the 4-position. The propanoate ester moiety further enhances its chemical versatility, making it a valuable compound for various synthetic pathways. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

Recent research has focused on the synthesis and characterization of methyl 3-hydroxy.... Scientists have explored its potential as a precursor for complex organic molecules, leveraging its structural flexibility. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Organic Letters have demonstrated its utility in constructing bioactive scaffolds with promising pharmacological profiles.

In terms of applications, methyl 3-hydroxy... has shown promise in the development of anti-inflammatory agents and neuroprotective drugs. Its ability to modulate key cellular pathways makes it a candidate for therapeutic interventions in conditions such as Alzheimer's disease and chronic inflammation.

The synthesis of methyl 3-hydroxy... involves multi-step reactions, often employing catalytic asymmetric techniques to achieve high enantioselectivity. These methods are crucial for producing enantiopure compounds, which are essential for drug discovery programs.

In conclusion, methyl 3-hydroxy... stands as a testament to the ingenuity of modern organic chemistry. Its structural complexity and functional diversity make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations.